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For Researchers, Scientists, and Drug Development Professionals

Introduction

Defenuron, systematically known as 1-methyl-3-phenylurea, is a chemical compound that has
been historically utilized as an herbicide.[1] As a member of the phenylurea class of herbicides,
its mode of action involves the inhibition of acetylcholinesterase, an essential enzyme in the
nervous system of insects.[2] This technical guide provides an in-depth overview of the core
chemical properties and the solubility profile of Defenuron, presenting quantitative data in
structured tables, detailing experimental protocols, and visualizing key processes.

Chemical Properties

Defenuron is a relatively simple molecule with a molecular weight of 150.18 g/mol .[3] Its
chemical identity is well-defined by its IUPAC name, CAS registry number, and molecular
formula. Key physical properties such as its melting point, boiling point, and density have been
determined, although some values are estimations based on computational models.
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Chemical Identifier Value Reference(s)
IUPAC Name 1-methyl-3-phenylurea [2]
CAS Number 1007-36-9 [4]
Molecular Formula CsH10N20 [4]
Molecular Weight 150.18 g/mol [3]
Physical Property Value Reference(s)
Melting Point 150-155 °C [3]
Boiling Point 271.72 °C (estimated) [3]
Density 1.1392 g/cm3 (estimated) [3]

Solubility Profile

The solubility of a compound is a critical parameter in various scientific and industrial

applications, including drug development and environmental fate studies. The solubility of

Defenuron has been investigated in aqueous and organic solvents. There are some

discrepancies in the reported aqueous solubility, with qualitative statements ranging from

"highly water-soluble"[1] to "less soluble in water,"[4] and a quantitative value of 740 g/L at 45

°C.[3] This high quantitative value may represent solubility under specific non-standard

conditions. It is generally understood to have moderate solubility in polar organic solvents.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.medkoo.com/products/61356
https://en.wikipedia.org/wiki/Defenuron
https://cymitquimica.com/cas/1007-36-9/
https://cymitquimica.com/cas/1007-36-9/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2283658_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2283658_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2283658_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2283658_EN.htm
https://www.benchchem.com/product/b085514?utm_src=pdf-body
https://en.wikipedia.org/wiki/Defenuron
https://cymitquimica.com/cas/1007-36-9/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB2283658_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Solvent Solubility Temperature Reference(s)
Water 740 g/L 45 °C [3]

Ethanol Moderately Soluble Not Specified [4]

Acetone Moderately Soluble [4151617]

Dimethyl Sulfoxide
(DMSO)

Soluble Not Specified [81[O1[10][11]

Experimental Protocols
Determination of Aqueous and Organic Solvent
Solubility (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the thermodynamic
solubility of a compound.[12][13] The following protocol is a standard procedure that can be
employed to determine the solubility of Defenuron in various solvents.
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Preparation

GVeigh excess Defenuron powdea

Gdd to a known volume of solvent (e.g., water, ethanol) in a sealed viaD

Equilibration

Ggitate at a constant temperature (e.g., 25°C) for a set period (e.g., 24-48 hours) to ensure equilibriunD

Phase Separation

Gllow the solution to stand to let undissolved solid settla

,

Gentrifuge or filter the supernatant to remove any remaining solid particlea

Analysis

GVithdraw a precise aliquot of the clear supernatana

;

@termine the concentration of Defenuron using a suitable analytical method (e.g., HPLC, UV-Vis spectroscop9

;

Galculate the solubility based on the measured concentratioa

Click to download full resolution via product page

Figure 1: Experimental workflow for solubility determination using the shake-flask method.

Mechanism of Action: Acetylcholinesterase
Inhibition
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Defenuron exerts its herbicidal and insecticidal effects by inhibiting the enzyme
acetylcholinesterase (AChE).[2] AChE is crucial for the termination of nerve impulses in
cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine (ACh). The inhibition of
AChE leads to an accumulation of ACh in the synaptic cleft, causing continuous nerve
stimulation, which results in paralysis and death of the target organism. While the precise
interactions of phenylurea herbicides with the active site of AChE are a subject of ongoing
research, the general mechanism involves the binding of the inhibitor to the enzyme's active
site, preventing the substrate (ACh) from binding and being hydrolyzed.

Figure 2: Simplified signaling pathway of Acetylcholinesterase inhibition by Defenuron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Defenuron: A Comprehensive Technical Guide to its
Chemical Properties and Solubility Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085514#defenuron-chemical-properties-and-
solubility-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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